Cas no 26837-71-8 (N,N-bis[3-(2,5-dimethylpyrrolidin-1-yl)propyl]-N-methylhexadecan-1-aminium bromide - 2,3-dihydroxybutanedioic acid (1:1:2))

• Product Name: N,N-bis[3-(2,5-dimethylpyrrolidin-1-yl)propyl]-N-methylhexadecan-1-aminium bromide - 2,3-dihydroxybutanedioic acid (1:1:2)
• CAS No: 26837-71-8
• MF: C₄₃H₈₄BrN₃O₁₂
• MW: 915.043973922729
• CID: 1428845
• PubChem ID: 33622
• Update Time: 2025-04-20

N,N-bis[3-(2,5-dimethylpyrrolidin-1-yl)propyl]-N-methylhexadecan-1-aminium bromide - 2,3-dihydroxybutanedioic acid (1:1:2) Chemical and Physical Properties

Names and Identifiers

• N,N-bis[3-(2,5-dimethylpyrrolidin-1-yl)propyl]-N-methylhexadecan-1-aminium bromide - 2,3-dihydroxybutanedioic acid (1:1:2)
• bis[3-(2,5-dimethylpyrrolidin-1-yl)propyl]-hexadecyl-methylazanium,2,3-dihydroxybutanedioic acid,bromide
• N-Methyl N-cetyl bis(3-(2',5'-dimethyl-1-pyrrolidinyl)propyl)ammonium bromide ditartrate
• 26837-71-8
• Ammonium, bis(3-(2,5-dimethyl-1-pyrrolidinyl)propyl)hexadecylmethyl-, bromide, tartrate (1:2)

• Inchi： 1S/C35H72N3.2C4H6O6.BrH/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-29-38(6,30-21-27-36-32(2)23-24-33(36)3)31-22-28-37-34(4)25-26-35(37)5;2*5-1(3(7)8)2(6)4(9)10;/h32-35H,7-31H2,1-6H3;2*1-2,5-6H,(H,7,8)(H,9,10);1H/q+1;;;/p-1
• InChI Key： FEQQAVSIMFERKE-UHFFFAOYSA-M
• SMILES： [Br-].OC(C(=O)O)C(C(=O)O)O.OC(C(=O)O)C(C(=O)O)O.[N+](C)(CCCCCCCCCCCCCCCC)(CCCN1C(C)CCC1C)CCCN1C(C)CCC1C

Computed Properties

• Exact Mass: 834.91338
• Monoisotopic Mass: 913.52384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 59
• Rotatable Bond Count: 29
• Complexity: 647
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237Ų

Experimental Properties

• PSA: 235.28